Cas no 2580091-45-6 (rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 2580091-45-6
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5657049
• PubChem ID: 165894152
• Update Time: 2025-10-19

rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S,4S)-2-({[(benzyloxy)carbonyl]amino}methyl)-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• EN300-27728459
• 2580091-45-6
• rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

• Inchi： 1S/C16H19NO5/c18-14(19)16(8-12-6-7-13(16)22-12)10-17-15(20)21-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)(H,18,19)/t12-,13+,16-/m1/s1
• InChI Key： HOGXAOPKCFXXRD-DVOMOZLQSA-N
• SMILES： O1[C@@H]2CC[C@H]1[C@](C(=O)O)(CNC(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid

Introduction to Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic Acid (CAS No. 2580091-45-6)

Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid, identified by its CAS number 2580091-45-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of bicyclic peptides and exhibits a unique structural framework that makes it a promising candidate for various therapeutic applications.

The molecular structure of Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid is characterized by a bicyclo[2.2.1]heptane core, which is a seven-membered ring system containing two bridgehead carbons and one oxygen atom. This bicyclic scaffold is further functionalized with various substituents that contribute to its biological activity and pharmacological properties.

One of the key features of this compound is the presence of a benzyloxy carbonyl group and an amino methyl side chain. The benzyloxy carbonyl group is a common protective group in peptide chemistry, which helps in stabilizing the compound during synthesis and purification processes. The amino methyl side chain, on the other hand, provides a site for further functionalization and interaction with biological targets.

In recent years, there has been growing interest in the development of bicyclic peptides as therapeutic agents due to their unique structural properties and potential for high specificity and low toxicity. Bicyclic peptides have been shown to exhibit potent activity against various biological targets, including enzymes and receptors involved in disease pathways. The structural rigidity provided by the bicyclo[2.2.1]heptane core enhances the binding affinity and selectivity of these peptides, making them attractive candidates for drug development.

The synthesis of Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid involves multiple steps, including ring formation, functional group introduction, and protection-deprotection strategies. The synthesis process requires careful optimization to ensure high yield and purity of the final product. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to facilitate the construction of this complex molecule.

Recent studies have demonstrated the potential of this compound as a lead molecule in the development of novel therapeutics. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against certain enzymes involved in cancer metabolism. The benzyloxy carbonyl group can be removed under specific conditions to reveal an active site that interacts with biological targets, providing a basis for further structure-activity relationship (SAR) studies.

The pharmacokinetic properties of Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid are also an important consideration in its development as a therapeutic agent. Studies have shown that this compound exhibits good solubility and stability under physiological conditions, which are essential characteristics for an effective drug candidate. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or toxicity.

Future research directions include exploring the potential applications of this compound in treating various diseases, such as cancer and inflammatory disorders. By modifying its structural features and optimizing its pharmacological properties, researchers aim to develop more effective and targeted therapies based on this promising lead molecule.

In conclusion, Rac-(1R,2S,4S)-2-({(benzyloxy)carbonylamino}methyl)-7-oxabicyclo2.2.1heptane-2-carboxylic acid (CAS No. 2580091-45-6) is a structurally unique and biologically active compound with significant potential in pharmaceutical research and development. Its complex molecular framework and functional groups make it a valuable tool for exploring new therapeutic strategies and developing novel drugs.